Cas no 2229049-66-3 (3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine)

• Product Name: 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine
• CAS No: 2229049-66-3
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 5845087
• PubChem ID: 165652382
• Update Time: 2025-06-08

3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine
• 2229049-66-3
• EN300-1924323

• Inchi： 1S/C10H13BrFNO/c1-14-10-6-7(11)5-9(12)8(10)3-2-4-13/h5-6H,2-4,13H2,1H3
• InChI Key： WGTHMFIJIKCSBZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCCN)F

Computed Properties

• Exact Mass: 261.01645g/mol
• Monoisotopic Mass: 261.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine

Comprehensive Overview of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 2229049-66-3)

The compound 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine (CAS No. 2229049-66-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, fluoro, and methoxy substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The presence of both bromo and fluoro groups in this compound allows for versatile chemical transformations, making it a key building block in small-molecule drug development.

From an industrial perspective, 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine is often utilized in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. Its methoxy group further enhances its solubility, a critical factor in formulation development. This compound is also being explored in agrochemical research, where its structural motifs are incorporated into pesticides and herbicides to improve efficacy and environmental safety.

The synthesis of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine typically involves multi-step organic reactions, including halogenation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. These methods are particularly relevant in the context of green chemistry, a hot topic among researchers aiming to reduce waste and energy consumption.

Analytical characterization of this compound relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure the accurate identification and quantification of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine, which is crucial for quality control in both academic and industrial settings. The compound's stability under various conditions is also a subject of ongoing study, as it impacts storage and handling protocols.

In the realm of drug discovery, 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine has shown promise as a precursor for CNS-targeting agents. Its ability to cross the blood-brain barrier makes it a candidate for neurological disorders, a field with high unmet medical needs. Additionally, its fluorine atom contributes to binding affinity, a feature highly sought after in GPCR-targeted therapies.

Environmental and regulatory considerations are also paramount when working with 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine. While it is not classified as a hazardous material, proper disposal methods must be followed to minimize ecological impact. This aligns with the broader industry shift toward sustainable chemistry practices, a topic frequently searched by professionals in the field.

Looking ahead, the versatility of 3-(4-bromo-2-fluoro-6-methoxyphenyl)propan-1-amine ensures its continued relevance in scientific research. Whether in pharmaceuticals, agrochemicals, or material science, this compound exemplifies the intersection of innovation and practicality. As synthetic methodologies advance, its applications are expected to expand, further solidifying its role in modern chemistry.